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Compound of Interest

Compound Name: 2-Amino-4-nitrophenol

Cat. No.: B125904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Amino-4-nitrophenol, a key intermediate in the pharmaceutical and dye industries. This

document outlines the known qualitative solubility of the compound in various solvents,

alongside detailed experimental protocols for the quantitative determination of its solubility. This

guide is intended to be a valuable resource for researchers and professionals involved in

process development, formulation, and quality control.

Introduction to 2-Amino-4-nitrophenol
2-Amino-4-nitrophenol (CAS No. 99-57-0) is a crystalline solid, appearing as yellow-brown to

orange prisms, with a melting point in the range of 140-143 °C. Its molecular structure,

featuring both an amino and a hydroxyl group on a nitrated benzene ring, dictates its chemical

properties and solubility behavior. Understanding its solubility in different solvent systems is

critical for its synthesis, purification, and formulation into various products.

Qualitative Solubility of 2-Amino-4-nitrophenol
Based on available literature, 2-Amino-4-nitrophenol exhibits the following general solubility

characteristics:

Water: Sparingly soluble to slightly soluble.[1]
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Organic Solvents: Generally soluble in polar organic solvents. Specific examples include:

Ethanol[1][2]

Acetone[1]

Diethyl Ether[1]

Methanol[2]

Dimethyl Sulfoxide (DMSO)[3]

Acetic Acid[1]

While this qualitative information is useful for initial solvent screening, precise quantitative data

is often required for process optimization and modeling. The following sections provide detailed

methodologies for obtaining this critical data.

Quantitative Solubility Data
Currently, a comprehensive public database of the quantitative solubility of 2-Amino-4-
nitrophenol in a wide range of organic solvents at various temperatures is not readily available

in the reviewed literature. Therefore, experimental determination is necessary to obtain precise

solubility data for specific applications. The following table is provided as a template for

researchers to populate with their experimentally determined data.

Table 1: Experimentally Determined Solubility of 2-Amino-4-nitrophenol
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Solvent Temperature (°C)
Solubility ( g/100 g
solvent)

Solubility (Mole
Fraction, x₁)

e.g., Methanol e.g., 25 Data to be determined Data to be determined

e.g., Ethanol e.g., 25 Data to be determined Data to be determined

e.g., Acetone e.g., 25 Data to be determined Data to be determined

e.g., Ethyl Acetate e.g., 25 Data to be determined Data to be determined

e.g., Isopropanol e.g., 25 Data to be determined Data to be determined

e.g., Water e.g., 25 Data to be determined Data to be determined

Experimental Protocols for Solubility Determination
Two common and reliable methods for determining the solubility of a solid compound in a liquid

solvent are the gravimetric method and analysis of a saturated solution by High-Performance

Liquid Chromatography (HPLC).

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

equilibrium solubility of a compound at a specific temperature. It involves preparing a saturated

solution, separating the undissolved solid, and then evaporating the solvent from a known

mass of the saturated solution to determine the mass of the dissolved solute.

4.1.1. Detailed Methodology

Apparatus and Materials:

Analytical balance (±0.0001 g)

Constant temperature water bath or incubator

Vials or flasks with secure caps

Magnetic stirrer and stir bars
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Syringe filters (e.g., 0.45 µm PTFE)

Pre-weighed weighing dishes or vials for evaporation

Drying oven

2-Amino-4-nitrophenol (solute)

Selected solvent

Procedure:

1. Add an excess amount of 2-Amino-4-nitrophenol to a known mass of the chosen solvent

in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

2. Place the vial in a constant temperature bath and stir the mixture vigorously for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time to

reach equilibrium may need to be determined experimentally.

3. After reaching equilibrium, stop the stirring and allow the undissolved solid to settle for at

least 2 hours at the constant temperature.

4. Carefully withdraw a known mass of the clear supernatant (saturated solution) using a pre-

warmed syringe to avoid precipitation upon cooling.

5. Immediately filter the withdrawn solution through a syringe filter into a pre-weighed, dry

weighing dish. Record the exact mass of the filtered saturated solution.

6. Place the weighing dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute (e.g., 60-80 °C).

7. Dry the sample to a constant mass. This is achieved when consecutive weighings (after

cooling to room temperature in a desiccator) differ by less than a specified amount (e.g.,

0.0002 g).

8. Record the final mass of the weighing dish containing the dried solute.

Data Calculation:
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Mass of saturated solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of dissolved solute = (Mass of dish + dried solute) - (Mass of empty dish)

Mass of solvent = Mass of saturated solution - Mass of dissolved solute

Solubility ( g/100 g solvent) = (Mass of dissolved solute / Mass of solvent) * 100

To calculate the mole fraction solubility (x₁):

Moles of solute (n₁) = Mass of dissolved solute / Molar mass of 2-Amino-4-nitrophenol
(154.12 g/mol )

Moles of solvent (n₂) = Mass of solvent / Molar mass of the solvent

x₁ = n₁ / (n₁ + n₂)

4.1.2. Experimental Workflow Diagram
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Caption: Gravimetric Method Workflow
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HPLC Method
The HPLC method is a sensitive and accurate technique for determining the concentration of a

solute in a saturated solution. This method is particularly useful for compounds that are

sparingly soluble or when only a small amount of sample is available.

4.2.1. Detailed Methodology

Apparatus and Materials:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

Analytical column suitable for the analysis of nitrophenols (e.g., C18 column)

Volumetric flasks and pipettes

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)

2-Amino-4-nitrophenol (analytical standard)

HPLC-grade solvents for mobile phase and sample preparation

Procedure:

1. Preparation of Saturated Solution: Follow steps 1-4 from the Gravimetric Method (Section

4.1.1) to prepare a saturated solution of 2-Amino-4-nitrophenol in the solvent of interest

at a constant temperature.

2. Preparation of Standard Solutions: Accurately weigh a known amount of 2-Amino-4-
nitrophenol analytical standard and dissolve it in a suitable solvent (usually the mobile

phase or a solvent in which it is freely soluble) to prepare a stock solution of known

concentration. Prepare a series of calibration standards by serial dilution of the stock

solution.

3. Sample Preparation: Carefully withdraw an aliquot of the clear supernatant from the

saturated solution using a pre-warmed syringe and filter it through a syringe filter.
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Accurately dilute a known volume or mass of the filtered saturated solution with the mobile

phase to a concentration that falls within the range of the calibration standards.

4. HPLC Analysis:

Set up the HPLC system with an appropriate mobile phase and flow rate for the

separation of 2-Amino-4-nitrophenol. A common mobile phase for nitrophenols is a

mixture of acetonitrile and water with a small amount of acid (e.g., acetic acid or

phosphoric acid) to control the pH.

Set the UV detector to a wavelength where 2-Amino-4-nitrophenol has strong

absorbance (e.g., determined by UV-Vis spectrophotometry).

Inject the prepared standard solutions and the diluted sample solution into the HPLC

system.

Record the peak areas from the chromatograms.

5. Data Calculation:

Construct a calibration curve by plotting the peak area of the standard solutions versus

their known concentrations.

Determine the concentration of 2-Amino-4-nitrophenol in the diluted sample solution

using the calibration curve.

Calculate the concentration of 2-Amino-4-nitrophenol in the original saturated solution

by accounting for the dilution factor.

Convert the concentration (e.g., in mg/mL) to the desired solubility units ( g/100 g

solvent or mole fraction) using the density of the solvent.

4.2.2. Experimental Workflow Diagram
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Caption: HPLC Method Workflow
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Factors Influencing Solubility
The solubility of 2-Amino-4-nitrophenol is influenced by several factors:

Solvent Polarity: As a polar molecule, 2-Amino-4-nitrophenol tends to be more soluble in

polar solvents that can engage in hydrogen bonding and dipole-dipole interactions.

Temperature: The dissolution of most solids is an endothermic process, meaning solubility

generally increases with increasing temperature. However, this relationship should be

determined experimentally for each solvent system.

pH: The amino and hydroxyl groups of 2-Amino-4-nitrophenol can be protonated or

deprotonated depending on the pH of the solution. This will significantly affect its solubility in

aqueous systems.

Presence of Other Solutes: The presence of salts or other organic molecules in the solvent

can either increase or decrease the solubility of 2-Amino-4-nitrophenol through various

intermolecular interactions.

Conclusion
This technical guide has provided an overview of the solubility of 2-Amino-4-nitrophenol and

detailed experimental protocols for its quantitative determination. For professionals in the

pharmaceutical and chemical industries, accurate solubility data is fundamental for successful

process development, formulation design, and ensuring product quality. The methodologies

outlined herein provide a robust framework for obtaining this critical information. It is

recommended that researchers and scientists perform their own solubility studies under their

specific process conditions to obtain the most relevant and accurate data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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